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Compound of Interest

Compound Name: Sodium feredetate

Cat. No.: B130795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

sodium feredetate (sodium iron(III) ethylenediaminetetraacetate). The information presented

is synthesized from available scientific literature, focusing on the decomposition pathway,

experimental methodologies, and key findings. This document is intended to serve as a

valuable resource for professionals in research and development and drug formulation who

require a deeper understanding of the thermal stability and degradation profile of this important

iron supplement.

Introduction
Sodium feredetate, with the chemical formula C10H12FeN2NaO8, is a stable, chelated iron

compound widely used in the pharmaceutical and food industries to treat and prevent iron-

deficiency anemia. Its thermal stability is a critical parameter that influences its manufacturing,

storage, and shelf-life. Understanding the thermal decomposition of sodium feredetate is

essential for ensuring its quality, safety, and efficacy. This guide delves into the multi-stage

thermal degradation process of sodium feredetate, specifically focusing on the hydrated

monomeric form, Na[FeEDTA(H₂O)]·2H₂O.

Thermal Decomposition Pathway
The thermal degradation of solid, monomeric Na[FeEDTA(H₂O)]·2H₂O in an air atmosphere

proceeds through a distinct four-step process up to 500°C. This pathway involves dehydration,
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decarboxylation of the EDTA ligand, reduction of the iron core, and final oxidation of the organic

remnants.[1]

Table 1: Summary of Thermal Decomposition Stages of Na[FeEDTA(H₂O)]·2H₂O

Stage
Temperature Range
(°C)

Process
Description

Evolved Gases &
Solid Products

1
Not specified in

abstract

Release of two

molecules of crystal

lattice water.

H₂O

2
Not specified in

abstract

Release of one

coordinated water

molecule.

H₂O

3 Above 200

Degradation of a

carboxylate arm of the

EDTA ligand,

accompanied by the

reduction of Fe(III) to

Fe(II).

CO₂, Two ferrous

species (assumed

configurational

isomers)

4 280 - 330

Rapid burnout of

organic residues in a

sharp exothermic

reaction.

H₂O, CO₂, Nitrogen

Oxides, Magnetite

(Fe₃O₄)

Note: Specific temperature ranges and weight loss percentages for each stage are not

available in the referenced abstract. The information is based on the qualitative description

provided in the study by Szilágyi et al.[1]

Experimental Protocols
The investigation of the thermal decomposition of sodium feredetate typically employs a

combination of advanced analytical techniques to elucidate the various stages of degradation,

identify the evolved gaseous products, and characterize the solid residues.

Key Experimental Techniques:
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Simultaneous Thermogravimetry and Differential Thermal Analysis (TG/DTA): This technique

is central to studying thermal decomposition. Thermogravimetry (TGA) measures the change

in mass of a sample as a function of temperature, while Differential Thermal Analysis (DTA)

detects temperature differences between the sample and a reference material, indicating

exothermic or endothermic events.

Evolved Gas Analysis-Mass Spectrometry (EGA-MS): Coupled with TG/DTA, EGA-MS

allows for the identification of the gaseous products released during decomposition. As the

sample is heated, the evolved gases are transferred to a mass spectrometer for real-time

analysis.[1]

Mössbauer Spectroscopy: This technique is used to analyze the solid products of the

decomposition, specifically to determine the oxidation state and chemical environment of the

iron atoms. It was instrumental in observing the reduction of ferric iron to ferrous iron during

the third decomposition stage.[1]

Generalized Experimental Procedure:

Sample Preparation: A small, accurately weighed sample of Na[FeEDTA(H₂O)]·2H₂O is

placed in an inert crucible (e.g., alumina).

Instrumentation Setup: The TG/DTA instrument is coupled to a quadrupole mass

spectrometer via a heated transfer line to prevent condensation of evolved gases.

Atmosphere: The experiment is conducted in a controlled atmosphere, typically flowing air, to

simulate oxidative degradation.

Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a specified

temperature range (e.g., from ambient to 600 °C).

Data Acquisition: The TG curve (mass vs. temperature), DTA curve (ΔT vs. temperature),

and mass spectra of the evolved gases are recorded continuously throughout the heating

program.

Solid Residue Analysis: The solid products remaining after the thermal decomposition are

collected and analyzed using techniques such as Mössbauer spectroscopy and X-ray

diffraction (XRD) to identify their composition and structure.
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Visualizations
Diagrams of Decomposition Pathway and Experimental Workflow

To further clarify the processes involved in the thermal decomposition studies of sodium
feredetate, the following diagrams illustrate the decomposition pathway and a typical

experimental workflow.
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Caption: Thermal decomposition pathway of Na[FeEDTA(H₂O)]·2H₂O.
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Caption: Experimental workflow for thermal analysis of sodium feredetate.
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Conclusion
The thermal decomposition of sodium feredetate is a multi-step process that has been

elucidated through sophisticated analytical techniques. The pathway involves initial dehydration

followed by the degradation of the organic ligand and a change in the oxidation state of the

central iron atom, culminating in the formation of stable iron oxides. A thorough understanding

of this decomposition profile is paramount for the development of stable formulations and for

defining appropriate storage and handling conditions for products containing sodium
feredetate. Further research to quantify the kinetics of each decomposition step would provide

an even more complete picture of the thermal behavior of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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